Cas no 1184-87-8 (Sodium Tribromoacetate)

• Product Name: Sodium Tribromoacetate
• CAS No: 1184-87-8
• MF: C₂Br₃NaO₂
• MW: 318.721969604492
• CID: 180509
• PubChem ID: 23677969
• Update Time: 2025-06-09

Sodium Tribromoacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2,2-tribromo-, sodium salt (1:1)
• Sodium tribromoacetate
• sodium,2,2,2-tribromoacetate
• ULKADLGGTPAKSU-UHFFFAOYSA-M
• Sodium 2,2,2-tribromoacetate
• sodium;2,2,2-tribromoacetate
• Natriumtribromacetat
• DTXSID40152113
• NS00081831
• SCHEMBL2076262
• 2,2,2-Tribromoacetic acid sodium salt
• EINECS 214-677-7
• 1184-87-8
• DB-256123
• DTXCID3074604
• Sodium Tribromoacetate

• Inchi： 1S/C2HBr3O2.Na/c3-2(4,5)1(6)7;/h(H,6,7);/q;+1/p-1
• InChI Key： ULKADLGGTPAKSU-UHFFFAOYSA-M
• SMILES： BrC(C(=O)[O-])(Br)Br.[Na+]

Computed Properties

• Exact Mass: 315.7345
• Monoisotopic Mass: 315.734612
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: g/cm3
• Boiling Point: 245°Cat760mmHg
• Flash Point: 97°C
• PSA: 40.13

Sodium Tribromoacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Sodium Tribromoacetate

Sodium Tribromoacetate (CAS No. 1184-87-8): An Overview and Recent Advances

Sodium Tribromoacetate (CAS No. 1184-87-8) is a versatile compound with a wide range of applications in chemical and biological research. This compound, also known as sodium tribromopropionate, is a sodium salt of tribromoacetic acid. Its unique chemical structure and properties make it an important reagent in various scientific fields, including organic synthesis, medicinal chemistry, and biochemistry.

The molecular formula of Sodium Tribromoacetate is C₃H₂Br₃NaO₂, and its molecular weight is approximately 290.75 g/mol. The compound is a white crystalline solid that is highly soluble in water, making it easy to handle and use in laboratory settings. Its solubility in water is approximately 200 g/L at 25°C, which facilitates its use in aqueous solutions for various experiments.

In organic synthesis, Sodium Tribromoacetate is often used as a brominating agent due to its high reactivity and selectivity. It can be employed in the preparation of brominated derivatives of organic compounds, which are essential intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have shown that Sodium Tribromoacetate can be used in the development of novel synthetic routes for complex molecules, enhancing the efficiency and yield of these reactions.

In the field of medicinal chemistry, Sodium Tribromoacetate has gained attention for its potential applications in drug discovery and development. Researchers have explored its use as a tool to study the mechanisms of action of various drugs and to identify new therapeutic targets. For example, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that Sodium Tribromoacetate can be used to modify specific amino acid residues in proteins, providing insights into protein function and structure.

Biochemically, Sodium Tribromoacetate has been investigated for its effects on cellular processes. Studies have shown that it can inhibit certain enzymes involved in metabolic pathways, making it a valuable tool for understanding metabolic regulation. A recent study published in the Journal of Biological Chemistry found that Sodium Tribromoacetate can selectively inhibit the activity of acetyl-CoA carboxylase (ACC), an enzyme crucial for fatty acid synthesis. This finding has implications for the development of new therapies for metabolic disorders such as obesity and diabetes.

The environmental impact of Sodium Tribromoacetate has also been a subject of research. While it is generally considered safe for laboratory use, studies have explored its potential effects on aquatic ecosystems. A study published in Environmental Science & Technology in 2021 evaluated the biodegradability and ecotoxicity of Sodium Tribromoacetate. The results indicated that it is biodegradable under aerobic conditions but may have adverse effects on certain aquatic organisms at high concentrations. These findings highlight the importance of proper handling and disposal practices to minimize environmental risks.

In addition to its scientific applications, Sodium Tribromoacetate has been used in industrial processes. It can serve as a brominating agent in the production of flame retardants and other specialty chemicals. The compound's high reactivity and selectivity make it an attractive choice for these applications, where precise control over chemical reactions is crucial.

The safety profile of Sodium Tribromoacetate is an important consideration for its use in both laboratory and industrial settings. While it is generally considered safe when handled properly, precautions should be taken to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, Sodium Tribromoacetate (CAS No. 1184-87-8) is a multifaceted compound with significant applications in organic synthesis, medicinal chemistry, biochemistry, and industrial processes. Its unique properties make it an essential reagent for researchers and scientists working in these fields. Ongoing research continues to uncover new uses and applications for this compound, further solidifying its importance in modern scientific research.